N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[(2,4-dimethylphenyl)sulfonylamino]urea
• InChI: InChI=1S/C17H21N3O3S/c1-11-8-9-16(13(3)10-11)24(22,23)20-19-17(21)18-15-7-5-6-12(2)14(15)4/h5-10,20H,1-4H3,(H2,18,19,21)
• InChI Key: LJYLHAAMDAHTTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NNC(=O)NC2=CC=CC(=C2C)C)C
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol
• Solubility: 3.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide, also known as DMSH, is a chemical compound that has been widely used in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for studying biological systems. In

Mechanism of Action

N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide inhibits the activity of metalloproteinases by binding to the zinc ion in the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in its activity.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has been found to have various biochemical and physiological effects. In addition to its ability to inhibit metalloproteinases, N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has also been found to inhibit the activity of other enzymes such as cathepsins and elastases. N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has also been found to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This allows researchers to study the role of these enzymes in various biological processes. However, one limitation of using N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide is that it may not be specific to a particular enzyme, leading to off-target effects.

Future Directions

There are several future directions for the use of N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide in scientific research. One area of interest is in the study of the role of metalloproteinases in cancer progression. N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has been found to have anti-tumor properties, making it a potential therapeutic agent for the treatment of cancer. Another area of interest is in the study of the role of metalloproteinases in wound healing. N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has been found to inhibit the activity of metalloproteinases, which may slow down the process of wound healing. Understanding the role of metalloproteinases in wound healing may lead to the development of new therapies for promoting wound healing.
Conclusion:
In conclusion, N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide is a valuable tool for studying the role of metalloproteinases and other enzymes in various biological processes. Its ability to selectively inhibit the activity of certain enzymes has made it a popular choice for scientific research. While there are some limitations to its use, the future directions for the use of N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide in scientific research are promising.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide involves the reaction of 2,4-dimethylbenzenesulfonyl hydrazide with 2,3-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction yields N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide as a white solid with a melting point of 139-141°C.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has been used in various scientific research studies due to its ability to inhibit the activity of certain enzymes. One of the most common applications of N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide is in the study of metalloproteinases, which are enzymes that play a crucial role in extracellular matrix remodeling and tissue repair. N-(2,3-dimethylphenyl)-2-[(2,4-dimethylphenyl)sulfonyl]hydrazinecarboxamide has been found to inhibit the activity of metalloproteinases, making it a valuable tool for studying their role in various biological processes.